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Compound of Interest

Compound Name:
1-Bromo-3,5-

bis(bromomethyl)benzene

Cat. No.: B1275827 Get Quote

Core Chemical Properties of 1-Bromo-3,5-
bis(bromomethyl)benzene
This document outlines the fundamental chemical identifiers for 1-Bromo-3,5-
bis(bromomethyl)benzene, a compound relevant to various fields of chemical research and

synthesis. The information is presented to serve as a quick reference for researchers,

scientists, and professionals in drug development.

The structural and molecular properties of 1-Bromo-3,5-bis(bromomethyl)benzene are

summarized below. This data is essential for experimental design, analytical characterization,

and theoretical modeling.

Property Value

Molecular Formula C8H7Br3[1][2]

Molecular Weight 342.85 g/mol [1][2]

CAS Number 51760-23-7[1]

Logical Relationship Diagram
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The following diagram illustrates the logical flow from the compound's name to its fundamental

chemical properties.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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